(2Z)-3-(benzylsulfanyl)-2,3-dichloro-N-(6-methoxypyridin-3-yl)prop-2-enamide

• IUPAC Name: (Z)-3-benzylsulfanyl-2,3-dichloro-N-(6-methoxypyridin-3-yl)prop-2-enamide
• InChI: InChI=1S/C16H14Cl2N2O2S/c1-22-13-8-7-12(9-19-13)20-16(21)14(17)15(18)23-10-11-5-3-2-4-6-11/h2-9H,10H2,1H3,(H,20,21)/b15-14+
• InChI Key: BSJVGRSIECJHHE-CCEZHUSRSA-N
• Canonical SMILES: COC1=NC=C(C=C1)NC(=O)C(=C(SCC2=CC=CC=C2)Cl)Cl
• Isomeric SMILES: COC1=NC=C(C=C1)NC(=O)/C(=C(\SCC2=CC=CC=C2)/Cl)/Cl
• Molecular Formula: C16H14Cl2N2O2S
• Molecular Weight: 369.3 g/mol

Description

(2Z)-3-(Benzylsulfanyl)-2,3-dichloro-N-(6-methoxypyridin-3-yl)prop-2-enamide is a synthetic compound with a wide range of applications in scientific research. It is a member of the sulfonamide family, which is a class of compounds that are widely used as drugs and in other applications. This compound has been studied for its potential as an antimicrobial, an anti-inflammatory, and a cancer therapeutic.

Scientific Research Applications

Synthesis and Structure Analysis

The compound is involved in various synthesis and structural analysis studies, demonstrating its potential in the development of advanced chemical compounds:

• Synthesis of Novel Compounds : The compound was utilized in the synthesis of photoactivable inhibitors of osteoclast vacuolar ATPase, indicating its potential in the development of novel inhibitors with specific biochemical functions (Biasotti et al., 2003).
• Structural Analysis in Crystallography : The compound's structure was analyzed in beta-enaminones to determine the factors affecting the strength of intramolecular N-H...O resonance-assisted hydrogen bonds, showcasing its use in understanding molecular interactions and bond strength (Bertolasi et al., 2006).

Chemical Reactions and Product Development

The compound is involved in various chemical reactions, showcasing its versatility in chemical synthesis and potential in product development:

• Cyclocondensation Reactions : It was used in cyclocondensation reactions of chlorine-containing enamides, indicating its role in the synthesis of complex chemical structures like s-triazines and tritiolanes (Demidchuk et al., 2009).
• Synthesis of PET Radioligands : The compound played a role in the synthesis of MK-1064, a PET radioligand for imaging of orexin-2 receptor, indicating its importance in medical imaging technologies (Gao et al., 2016).

Medicinal Chemistry and Drug Development

The compound is involved in the synthesis of compounds with potential medicinal properties, showcasing its significance in drug discovery and development:

• Development of 5-Lipoxygenase-Activating Protein Inhibitors : It contributed to the development of potent and selective inhibitors of leukotriene synthesis, indicating its potential in the treatment of diseases like asthma (Hutchinson et al., 2009).